[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,5-dimethylphenyl sulfide

• Molecular Formula: C19H17ClN4S2
• Molecular Weight: 401 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-6-[(2,5-dimethylphenyl)sulfanylmethyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H17ClN4S2/c1-12-3-4-13(2)16(9-12)25-11-18-23-24-17(21-22-19(24)26-18)10-14-5-7-15(20)8-6-14/h3-9H,10-11H2,1-2H3
• InChI Key: MVDLJWOWKCXGPW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)SCC2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)Cl

Description

[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,5-dimethylphenyl sulfide, also known as CTMDS, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,5-dimethylphenyl sulfide is not fully understood, but it is believed to act by modulating the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of acetylcholinesterase, as mentioned above, which may contribute to its potential as a treatment for neurodegenerative diseases. It has also been shown to interact with certain receptors in the body, including the adenosine A1 receptor, which may contribute to its pain-relieving effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to inhibit the growth of cancer cells, as mentioned above, and to have pain-relieving effects. It has also been shown to have anti-inflammatory effects, which may contribute to its potential as a treatment for certain inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,5-dimethylphenyl sulfide in lab experiments is that it has been shown to have a relatively low toxicity profile, making it a safer option compared to some other chemicals. However, one limitation is that it can be difficult to synthesize, which may limit its availability for research purposes.

Future Directions

There are several potential future directions for research on [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,5-dimethylphenyl sulfide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's. Further research is needed to fully understand its mechanism of action and to determine its efficacy in treating these conditions.
Another potential future direction is its use as an analgesic. More research is needed to determine its safety and efficacy as a pain medication, as well as to understand its mechanism of action in this context.
Overall, this compound is a promising chemical compound that has gained attention in scientific research due to its potential applications in various fields. Further research is needed to fully understand its properties and potential uses.

Synthesis Methods

The synthesis of [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,5-dimethylphenyl sulfide involves the reaction of 2,5-dimethylphenyl thiol with 4-chlorobenzyl isothiocyanate in the presence of triethylamine. The resulting intermediate is then reacted with 3-amino-1,2,4-triazole and sodium hydride to form this compound. The overall yield of this synthesis method is reported to be around 60%.

Scientific Research Applications

[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,5-dimethylphenyl sulfide has been found to have potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development as a cancer treatment.
In biochemistry, this compound has been studied for its ability to modulate the activity of certain enzymes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the breakdown of acetylcholine, a neurotransmitter involved in cognitive function. This suggests that this compound may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's.
In pharmacology, this compound has been studied for its potential as an analgesic. It has been shown to have significant pain-relieving effects in animal models, making it a promising candidate for further development as a pain medication.